Cas no 1448128-41-3 (2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide
• CAS No: 1448128-41-3
• MF: C₁₆H₁₂BrNO₃S₃
• MW: 442.370379447937
• CID: 5905130
• PubChem ID: 71803397
• Update Time: 2025-07-14

2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide
• F6413-0323
• 2-bromo-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzenesulfonamide
• AKOS024555120
• 2-bromo-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide
• 1448128-41-3
• 2-bromo-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]benzenesulfonamide

• Inchi： 1S/C16H12BrNO3S3/c17-12-4-1-2-6-15(12)24(20,21)18-10-11-7-8-14(23-11)16(19)13-5-3-9-22-13/h1-9,18H,10H2
• InChI Key： CNGZBNYKWOAYSY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC1=CC=C(C(C2=CC=CS2)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 440.91627g/mol
• Monoisotopic Mass: 440.91627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide

2-Bromo-N-{5-(Thiophene-2-Carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide (CAS No. 1448128-41-3): An Overview of a Promising Compound in Medicinal Chemistry

2-Bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide (CAS No. 1448128-41-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide is characterized by a benzene ring substituted with a bromine atom at the 2-position and a sulfonamide group at the 1-position. The sulfonamide group is further substituted with a thiophene moiety, which itself is attached to another thiophene ring via a carbonyl group. This intricate structure imparts unique chemical properties and biological activities to the compound.

The synthesis of 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide typically involves several steps, including the formation of the thiophene-thiophene carbonyl intermediate and subsequent coupling with a brominated benzene sulfonamide. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities

2-Bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide has also demonstrated significant antimicrobial activity against a range of bacterial and fungal pathogens. This broad-spectrum activity is attributed to its ability to disrupt cell membrane integrity and inhibit essential metabolic pathways in microorganisms. These findings suggest that this compound could be developed into novel antimicrobial agents to combat drug-resistant infections.

Cancer Research

The anticancer potential of 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide has also been explored in recent studies. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

Furthermore, preclinical studies have demonstrated that 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide can enhance the efficacy of conventional chemotherapeutic agents by sensitizing cancer cells to treatment. These findings highlight the potential of this compound as an adjuvant therapy in cancer treatment regimens.

Clinical Trials and Future Prospects

The promising preclinical results with 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide have paved the way for its evaluation in clinical trials. Several phase I and II trials are currently underway to assess the safety, tolerability, and efficacy of this compound in various disease settings. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, 2-bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide is also being investigated as a lead compound for the development of novel drug candidates. Structure-based drug design approaches are being employed to optimize its pharmacological properties and enhance its therapeutic index.

Conclusion

2-Bromo-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzene-1-sulfonamide (CAS No. 1448128-41-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure confers diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its development into novel drug candidates for various diseases.